Allyl 2-(allylthio)-5-(4-isopropylphenyl)-7-methyl-4-oxo-3,4,5,8-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate

• IUPAC Name: prop-2-enyl 7-methyl-4-oxo-5-(4-propan-2-ylphenyl)-2-prop-2-enylsulfanyl-5,8-dihydro-3H-pyrido[2,3-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C24H27N3O3S/c1-6-12-30-23(29)18-15(5)25-21-20(22(28)27-24(26-21)31-13-7-2)19(18)17-10-8-16(9-11-17)14(3)4/h6-11,14,19H,1-2,12-13H2,3-5H3,(H2,25,26,27,28)
• InChI Key: IIXFFXBUUKOSMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C2=C(N1)N=C(NC2=O)SCC=C)C3=CC=C(C=C3)C(C)C)C(=O)OCC=C
• Molecular Formula: C24H27N3O3S
• Molecular Weight: 437.6 g/mol
• CAS No.: 923196-13-8

Description

The compound is a derivative of pyrido[2,3-d]pyrimidine, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring. They are often associated with a wide range of biological activities and are found in many important natural and synthetic compounds, including vitamins, antibiotics, and anticancer agents.

Scientific Research Applications

Synthesis and Chemical Reactions

Research in the field of heterocyclic chemistry often explores the synthesis and reactions of compounds with similar structural motifs to the one . For instance, Kappe and Roschger (1989) investigated various reactions of 2-oxo- or thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid derivatives, also known as Biginelli-compounds. They explored methylation, acylation, and other reactions leading to the synthesis of complex heterocycles such as pyrimido[2,3-b]thiazines and thiazolo[3,2-a]pyrimidines (Kappe & Roschger, 1989).

Similarly, Śladowska, Bartoszko-Malik, and Zawisza (1990) worked on the condensation of diethyl 2-amino-6-methylpyridine-3,4-dicarboxylate with isothiocyanates to obtain derivatives of ethyl 4-oxo-2-thioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-5-carboxylate, showcasing a method that might be adaptable for the synthesis of the specified compound (Śladowska et al., 1990).

Potential Biological Activities

Research into similar heterocyclic compounds has also highlighted potential biological activities. For example, derivatives of 2-thioxopyrimidin-4(1H)-ones have been synthesized and evaluated for their in vitro activities against HIV-1, suggesting that compounds with similar structural features might possess antiviral properties (Khalifa & Al-Omar, 2014). Additionally, Abdel-Motaal, Alanzy, and Asem (2020) synthesized heterocycles utilizing a thiophene incorporated thioureido substituent, leading to compounds with potent anticancer activity against colon HCT-116 human cancer cell lines, indicating the potential anticancer applications of similar compounds (Abdel-Motaal et al., 2020).